Cas no 2639430-01-4 (3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid
• CAS No: 2639430-01-4
• MF: C₁₅H₁₀BrClFNO₄
• MW: 402.59960603714
• CID: 5811081
• PubChem ID: 165899505
• Update Time: 2025-10-28

3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27784202
• 3-{[(benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid
• 2639430-01-4
• 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid

• Inchi： 1S/C15H10BrClFNO4/c16-11-10(18)6-9(14(20)21)12(17)13(11)19-15(22)23-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,22)(H,20,21)
• InChI Key： FJGONCNRRHCTJG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C(=C1NC(=O)OCC1C=CC=CC=1)Cl)F

Computed Properties

• Exact Mass: 400.94658g/mol
• Monoisotopic Mass: 400.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid

Introduction to 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid (CAS No. 2639430-01-4)

3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid, identified by its CAS number 2639430-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structural features, including bromine, chlorine, and fluorine substituents, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid incorporates a benzyloxy carbonyl group and an amino functionality, making it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of halogen atoms at the 4th, 2nd, and 5th positions of the benzene ring enhances its reactivity and selectivity in chemical transformations, which is highly valuable in drug discovery processes.

In recent years, there has been a growing interest in halogenated benzoic acids due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in modulating enzyme inhibition, receptor binding, and other cellular processes. Specifically, the bromo and chloro substituents in 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid contribute to its ability to engage with biological targets in a selective manner, making it a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The benzyloxy carbonyl group serves as an excellent protecting group for amino acids during peptide synthesis, while the amino functionality allows for further derivatization through amide bond formation. This makes 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the potential of halogenated benzoic acids in addressing various therapeutic challenges. For instance, compounds with similar structural features have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The fluorine atom in 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid enhances metabolic stability and bioavailability, which are critical factors in drug design.

The synthesis of 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of bromine and chlorine at specific positions on the benzene ring demands careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity.

The pharmacological evaluation of 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions often lead to modulations in cellular signaling cascades that can be exploited for therapeutic purposes.

One notable area of research is the use of halogenated benzoic acids as inhibitors of proteases involved in cancer progression. The structural features of 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid make it a suitable candidate for designing molecules that can disrupt tumor growth by inhibiting key proteases such as matrix metalloproteinases (MMPs). Preliminary results suggest that derivatives of this compound exhibit potent inhibitory activity against these enzymes.

Another emerging application is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. Halogenated benzoic acids have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis and other vital processes. 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid, with its unique structural features, could serve as a lead compound for designing next-generation antibiotics.

The role of computational chemistry in optimizing the properties of 3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal derivatives for drug development. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level.

In conclusion,3-{[(Benzyloxy)carbonyl]amino}-4-bromo-2-chloro-5-fluorobenzoic acid (CAS No. 2639430-01-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. Continued research into this compound and its derivatives will likely yield novel drugs that address unmet medical needs.